Cas no 63060-52-6 (Octadecanoic acid, 4-methyl-)

• Product Name: Octadecanoic acid, 4-methyl-
• CAS No: 63060-52-6
• MF: C₁₉H₃₈O₂
• MW: 298.503826618195
• CID: 427288
• PubChem ID: 361947
• Update Time: 2025-04-19

Octadecanoic acid, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, 4-methyl-
• 4-methyloctadecanoic acid
• 63060-52-6
• CHEBI:179624
• DTXSID00326994
• NSC-625432
• RFKPYBOOPHCXSY-UHFFFAOYSA-N
• CHEMBL1997500
• LMFA01020215
• 4-methyl-octadecanoic acid
• 4-Methyl-octadecansaure
• 4-Methyloctadecanoic acid #
• NCI60_007839
• NSC625432
• SCHEMBL3623541

• Inchi： 1S/C19H38O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-18(2)16-17-19(20)21/h18H,3-17H2,1-2H3,(H,20,21)
• InChI Key： RFKPYBOOPHCXSY-UHFFFAOYSA-N
• SMILES： OC(CCC(C)CCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 298.28734
• Monoisotopic Mass: 298.287180451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids